![molecular formula C19H21NO4 B5695943 methyl 2-{[(mesityloxy)acetyl]amino}benzoate](/img/structure/B5695943.png)
methyl 2-{[(mesityloxy)acetyl]amino}benzoate
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Overview
Description
Methyl 2-{[(mesityloxy)acetyl]amino}benzoate, also known as MMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MMB is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 383.48 g/mol.
Scientific Research Applications
Methyl 2-{[(mesityloxy)acetyl]amino}benzoate has numerous potential applications in scientific research. One of the most significant applications of this compound is its use as a fluorescent probe for the detection of reactive oxygen species (ROS) in biological systems. ROS are highly reactive molecules that are produced by cells during normal metabolic processes and can cause oxidative damage to cellular components. The detection of ROS is crucial for understanding their role in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.
Another potential application of this compound is its use as a photosensitizer in photodynamic therapy (PDT). PDT is a non-invasive treatment for cancer that involves the use of a photosensitizer and light to generate reactive oxygen species that can selectively destroy cancer cells. This compound has been shown to have excellent photophysical properties that make it an ideal candidate for use in PDT.
Mechanism of Action
The mechanism of action of methyl 2-{[(mesityloxy)acetyl]amino}benzoate as a fluorescent probe for ROS involves the reaction between this compound and ROS. The reaction results in the formation of a highly fluorescent product that can be detected using fluorescence spectroscopy. The mechanism of action of this compound as a photosensitizer in PDT involves the absorption of light by this compound, which results in the generation of singlet oxygen that can selectively destroy cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in vitro and in vivo, making it an ideal candidate for use in biological systems. This compound has been shown to be highly specific for ROS and can detect them at low concentrations. In addition, this compound has been shown to have excellent photophysical properties that make it an ideal candidate for use in PDT.
Advantages and Limitations for Lab Experiments
The advantages of using methyl 2-{[(mesityloxy)acetyl]amino}benzoate in lab experiments include its ease of synthesis, high specificity for ROS, and excellent photophysical properties. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it challenging to use in biological systems.
Future Directions
There are numerous future directions for the use of methyl 2-{[(mesityloxy)acetyl]amino}benzoate in scientific research. One direction is the development of this compound-based probes for the detection of other reactive species such as reactive nitrogen species. Another direction is the development of this compound-based photosensitizers with improved photophysical properties for use in PDT. Additionally, the use of this compound in combination with other therapeutic agents such as chemotherapy drugs could enhance the efficacy of cancer treatments. Overall, this compound has significant potential for use in various scientific research applications, and further studies are needed to fully explore its capabilities.
Synthesis Methods
The synthesis of methyl 2-{[(mesityloxy)acetyl]amino}benzoate involves the reaction between mesityl oxide and 2-aminobenzoic acid in the presence of acetic anhydride. The reaction yields this compound as a white crystalline powder with a yield of approximately 80%. The synthesis of this compound is a relatively simple process and can be performed in a laboratory setting.
properties
IUPAC Name |
methyl 2-[[2-(2,4,6-trimethylphenoxy)acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO4/c1-12-9-13(2)18(14(3)10-12)24-11-17(21)20-16-8-6-5-7-15(16)19(22)23-4/h5-10H,11H2,1-4H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVYDHVZPFWEBDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)OCC(=O)NC2=CC=CC=C2C(=O)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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